Cas no 2172220-83-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid
• CAS No: 2172220-83-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6307235
• PubChem ID: 165562058
• Update Time: 2025-10-29

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid
• EN300-1503436
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}pentanoic acid
• 2172220-83-4

• Inchi： 1S/C25H30N2O5/c1-4-16(13-22(28)29)14-26-23(30)25(2,3)27-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： DELNMJBXOUXEPO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid (CAS No. 2172220-83-4)

In the realm of organic chemistry and pharmaceutical research, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid (CAS No. 2172220-83-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and proteins.

The compound’s unique structure, featuring a pentanoic acid backbone and an Fmoc-protected amino moiety, enables its application in the design of novel bioactive molecules. Researchers are increasingly exploring its potential in targeted drug delivery systems, especially in the context of cancer therapeutics and neurodegenerative diseases. With the growing demand for personalized medicine, the versatility of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid positions it as a key building block in the development of next-generation pharmaceuticals.

One of the most frequently searched questions in the field of peptide chemistry is: "What is the role of Fmoc in peptide synthesis?" The answer lies in the compound’s ability to protect amino groups during the synthesis process, preventing unwanted side reactions. This attribute is critical for achieving high yields and purity in peptide production, a topic of immense relevance to biotech and pharmaceutical industries. Additionally, the compound’s methylpropanamidomethyl group contributes to its stability, making it a preferred choice for researchers working under challenging reaction conditions.

Another hot topic in the scientific community is the exploration of sustainable and green chemistry practices. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid aligns with these principles due to its efficient utilization in SPPS, which minimizes solvent waste and reduces environmental impact. This aspect is particularly appealing to industries striving to meet ESG (Environmental, Social, and Governance) standards. Furthermore, the compound’s compatibility with automated peptide synthesizers enhances its appeal for high-throughput screening and large-scale production.

From a structural perspective, the pentanoic acid moiety in this compound offers flexibility for further functionalization, enabling the creation of diverse derivatives with tailored properties. This feature is highly sought after in drug discovery, where modifying molecular scaffolds can lead to improved pharmacokinetics and reduced toxicity. The compound’s CAS No. 2172220-83-4 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pentanoic acid represents a cornerstone in modern synthetic chemistry. Its applications span from peptide therapeutics to material science, reflecting its broad utility. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation, addressing some of the most pressing challenges in healthcare and biotechnology.